Cas no 338413-13-1 (3-Chloro-4-(2-pyrimidinyloxy)phenylamine)

• Product Name: 3-Chloro-4-(2-pyrimidinyloxy)phenylamine
• CAS No: 338413-13-1
• MF: C₁₀H₈ClN₃O
• MW: 221.643020629883
• MDL: MFCD00244331
• CID: 3142959
• PubChem ID: 2763770
• Update Time: 2025-05-20

3-Chloro-4-(2-pyrimidinyloxy)phenylamine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-4-(2-pyrimidinyloxy)phenylamine
• 3-Chloro-4-(pyrimidin-2-yloxy)aniline
• AKOS005070144
• CHEMBL1583903
• MFCD00244331
• HMS2873B17
• 3-chloro-4-(2-pyrimidinyloxy)aniline
• SMR000549672
• 3L-021
• 338413-13-1
• SCHEMBL631806
• SB59353
• MLS001166467
• YCDMLCQFVZCCBZ-UHFFFAOYSA-N
• 3-chloro-4-pyrimidin-2-yloxyaniline

• MDL： MFCD00244331
• Inchi： 1S/C10H8ClN3O/c11-8-6-7(12)2-3-9(8)15-10-13-4-1-5-14-10/h1-6H,12H2
• InChI Key： YCDMLCQFVZCCBZ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1OC1N=CC=CN=1)N

Computed Properties

• Exact Mass: 221.0355896Da
• Monoisotopic Mass: 221.0355896Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 61Ų

Experimental Properties

• Melting Point: 173-175°C

3-Chloro-4-(2-pyrimidinyloxy)phenylamine Security Information

• Hazard Category Code： 43
• Safety Instruction： 36/37
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers

Additional information on 3-Chloro-4-(2-pyrimidinyloxy)phenylamine

3-Chloro-4-(2-pyrimidinyloxy)phenylamine: A Comprehensive Overview

3-Chloro-4-(2-pyrimidinyloxy)phenylamine (CAS No. 338413-13-1) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 3-chloro-4-(pyrimidin-2-yloxy)aniline, is characterized by its unique structural features, which include a chlorinated phenyl ring and a pyrimidinyl ether moiety. These structural elements contribute to its potential biological activities and make it an attractive candidate for various applications in drug discovery and development.

The synthesis of 3-Chloro-4-(2-pyrimidinyloxy)phenylamine typically involves multi-step processes, often starting from readily available starting materials such as 4-chlorophenol and 2-chloropyrimidine. The key steps in the synthesis include the formation of the ether linkage and the subsequent deprotection or functionalization of the amino group. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the production of this compound, making it more accessible for large-scale applications.

In terms of its physical and chemical properties, 3-Chloro-4-(2-pyrimidinyloxy)phenylamine is a solid at room temperature with a molecular weight of 235.70 g/mol. It is soluble in common organic solvents such as dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and ethanol, which facilitates its use in various experimental setups. The compound's stability under different conditions, including pH, temperature, and light exposure, has been extensively studied to ensure its reliability in both laboratory and industrial settings.

The biological activities of 3-Chloro-4-(2-pyrimidinyloxy)phenylamine have been the subject of numerous research studies. One of its most notable applications is in the development of anticancer agents. Studies have shown that this compound exhibits potent antiproliferative effects against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is believed to involve the inhibition of key signaling pathways that regulate cell growth and survival, such as the PI3K/AKT/mTOR pathway.

Beyond its anticancer potential, 3-Chloro-4-(2-pyrimidinyloxy)phenylamine has also been explored for its anti-inflammatory properties. Research has demonstrated that it can effectively reduce inflammation by modulating the expression of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its therapeutic applications, 3-Chloro-4-(2-pyrimidinyloxy)phenylamine has been used as a building block in the synthesis of more complex molecules with diverse biological activities. For example, it has been incorporated into small molecule inhibitors targeting specific enzymes or receptors involved in various disease processes. The ability to modify this compound through functional group manipulation opens up numerous possibilities for drug design and optimization.

The safety profile of 3-Chloro-4-(2-pyrimidinyloxy)phenylamine has been evaluated through preclinical studies, which have generally shown favorable results. However, as with any new chemical entity, further investigations are necessary to fully understand its pharmacokinetics, pharmacodynamics, and potential side effects. Ongoing clinical trials are aimed at assessing the safety and efficacy of this compound in human subjects.

In conclusion, 3-Chloro-4-(2-pyrimidinyloxy)phenylamine (CAS No. 338413-13-1) represents a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its diverse biological activities, make it an attractive target for further investigation and development. As research continues to advance, it is likely that new insights into the properties and applications of this compound will emerge, further solidifying its importance in the field.